Cas no 116498-58-9 (5,5'-Dimethoxylariciresinol)

5,5'-Dimethoxylariciresinol is a lignan compound derived from natural sources, known for its potential biological activities. This optically active molecule features a dimeric structure with methoxyl groups at the 5 and 5' positions, contributing to its stability and reactivity. It is of interest in pharmacological research due to its antioxidant and anti-inflammatory properties, as well as its role as a precursor in synthetic chemistry. The compound's well-defined stereochemistry and purity make it suitable for mechanistic studies and drug development. Its structural characteristics also allow for further derivatization, enabling exploration of structure-activity relationships in medicinal chemistry applications.

5,5'-Dimethoxylariciresinol structure

Product Name:5,5'-Dimethoxylariciresinol

CAS No:116498-58-9

MF:C₂₂H₂₈O₈

MW:420.452927589417

CID:836810

PubChem ID:14157882

Update Time:2025-09-28

5,5'-Dimethoxylariciresinol Chemical and Physical Properties

Names and Identifiers

- 5,5'-Dimethoxylariciresinol
- 4-[(2S,3R,4R)-4-(4-Hydroxy-3,5-dimethoxybenzyl)-3-(hydroxymethyl) tetrahydro-2-furanyl]-2,6-dimethoxyphenol
- 5,5'-dimethoxyariciresinol
- [ "" ]
- 5,5'-Dimethoxylariciresil
- F92904
- 4-[[(3R,4R,5S)-5-(4-hydroxy-3,5-dimethoxyphenyl)-4-(hydroxymethyl)oxolan-3-yl]methyl]-2,6-dimethoxyphenol
- AKOS032948166
- 116498-58-9
- 3-Furanmethanol, tetrahydro-2-(4-hydroxy-3,5-dimethoxyphenyl)-4-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]-, [2S-(2,3,4)]-
- DTXSID301107375
- 3-Furanmethanol, tetrahydro-2-(4-hydroxy-3,5-dimethoxyphenyl)-4-((4-hydroxy-3,5-dimethoxyphenyl)methyl)-, (2S,3R,4R)-
- 4-((2S,3R,4R)-4-(4-Hydroxy-3,5-dimethoxybenzyl)-3-(hydroxymethyl)tetrahydrofuran-2-yl)-2,6-dimethoxyphenol
- 4-[(2S,3R,4R)-4-(4-hydroxy-3,5-dimethoxybenzyl)-3-(hydroxymethyl)tetrahydrofuran-2-yl]-2,6-dimethoxyphenol
- 0J8C029Q37
- (2S,3R,4R)-Tetrahydro-2-(4-hydroxy-3,5-dimethoxyphenyl)-4-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]-3-furanmethanol; (+)-5,5'-Dimethoxylariciresinol
- 3-Furanmethanol, tetrahydro-2-(4-hydroxy-3,5-dimethoxyphenyl)-4-((4-hydroxy-3,5-dimethoxyphenyl)methyl)-, (2S-(2alpha,3beta,4beta))-
- 5,5'-Dimethoxylariciresinol, (+)-
- 3-FURANMETHANOL, TETRAHYDRO-2-(4-HYDROXY-3,5-DIMETHOXYPHENYL)-4-((4-HYDROXY-3,5-DIMETHOXYPHENYL)METHYL)-, (2S-(2.ALPHA.,3.BETA.,4.BETA.))-
- (+)-(7S,8R,8'R)-5,5'-dimethoxylariciresinol
- (2S,3R,4R)-Tetrahydro-2-(4-hydroxy-3,5-dimethoxyphenyl)-4-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]-3-furanmethanol
- (+)-5,5'-Dimethoxylariciresinol
- Q27136121
- UNII-0J8C029Q37
- CHEBI:67650
- FS-10187
- Inchi： 1S/C22H28O8/c1-26-16-6-12(7-17(27-2)20(16)24)5-14-11-30-22(15(14)10-23)13-8-18(28-3)21(25)19(9-13)29-4/h6-9,14-15,22-25H,5,10-11H2,1-4H3/t14-,15-,22+/m0/s1
- InChI Key： HBBWYJVDBFYNOP-AYSMAOOMSA-N
- SMILES： O1C[C@H](CC2C=C(C(=C(C=2)OC)O)OC)[C@H](CO)[C@H]1C1C=C(C(=C(C=1)OC)O)OC

Computed Properties

Exact Mass: 420.17800
Monoisotopic Mass: 420.17841785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 30
Rotatable Bond Count: 8
Complexity: 491
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 107Å²

Experimental Properties

Color/Form: Powder
Density: 1.3±0.1 g/cm3
Boiling Point: 609.8±55.0 °C at 760 mmHg
Flash Point: 322.6±31.5 °C
PSA: 106.84000
LogP: 2.67090
Vapor Pressure: 0.0±1.8 mmHg at 25°C

5,5'-Dimethoxylariciresinol Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

5,5'-Dimethoxylariciresinol Pricemore >>

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